Cas no 2768327-33-7 (N,1-dimethyl-2-oxabicyclo[2.1.1]hexan-4-amine hydrochloride)

• Product Name: N,1-dimethyl-2-oxabicyclo[2.1.1]hexan-4-amine hydrochloride
• CAS No: 2768327-33-7
• MF: C₇H₁₄ClNO
• MW: 163.645161151886
• CID: 5986167
• PubChem ID: 165948297
• Update Time: 2025-05-26

N,1-dimethyl-2-oxabicyclo[2.1.1]hexan-4-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• EN300-37382998
• EN300-37468242
• N,1-dimethyl-2-oxabicyclo[2.1.1]hexan-4-amine hydrochloride
• 2768327-33-7

• Inchi： 1S/C7H13NO.ClH/c1-6-3-7(4-6,8-2)5-9-6;/h8H,3-5H2,1-2H3;1H
• InChI Key： URSFILLWZFRHGR-UHFFFAOYSA-N
• SMILES： Cl.O1CC2(CC1(C)C2)NC

Computed Properties

• Exact Mass: 163.0763918g/mol
• Monoisotopic Mass: 163.0763918g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 138
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 21.3Ų

Additional information on N,1-dimethyl-2-oxabicyclo[2.1.1]hexan-4-amine hydrochloride

N,1-Dimethyl-2-Oxabicyclo[2.1.1]Hexan-4-Amine Hydrochloride: A Comprehensive Overview

N,1-Dimethyl-2-Oxabicyclo[2.1.1]Hexan-4-Amine Hydrochloride is a compound with the CAS number 2768327-33-7, which has garnered significant attention in the fields of organic chemistry and pharmacology due to its unique structural properties and potential applications. This compound belongs to the class of bicyclic amines, characterized by its rigid bicyclo[2.1.1]hexane framework with an oxygen atom at the 2-position and a hydroxylamine group at the 4-position, along with dimethyl substituents at positions 1 and 4.

The bicyclo[2.1.1]hexane framework is a highly strained structure, which contributes to its unique reactivity and selectivity in various chemical reactions. Recent studies have highlighted its potential as a versatile building block in drug discovery and organic synthesis. The dimethyl substitution at positions 1 and 4 further enhances its stability and functional versatility, making it a valuable compound in the development of novel therapeutic agents.

One of the most notable applications of N,1-Dimethyl-2-Oxabicyclo[2.1.1]Hexan-4-Amine Hydrochloride is in the field of medicinal chemistry, where it has been explored as a lead compound for the development of kinase inhibitors and other enzyme-targeting agents. Its rigid structure allows for precise molecular interactions with target proteins, making it an ideal candidate for structure-based drug design.

Recent research has also focused on the synthesis and characterization of this compound, with particular emphasis on optimizing its production methods to enhance yield and purity. Advanced techniques such as microwave-assisted synthesis and catalytic hydrogenation have been employed to streamline its preparation, ensuring scalability for industrial applications.

In addition to its pharmacological applications, N,1-Dimethyl-2-Oxabicyclo[2.1.1]Hexan-4-Amine Hydrochloride has shown promise in materials science, where its unique physical properties make it a candidate for use in advanced polymers and nanomaterials. Its ability to form stable covalent bonds with other functional groups further expands its utility in diverse chemical systems.

The compound's hydrochloride salt form is particularly advantageous due to its enhanced solubility in aqueous media, which facilitates its use in biological assays and formulation development. This property has been leveraged in recent studies exploring its bioavailability and pharmacokinetics, providing valuable insights into its potential as an orally administered drug.

Furthermore, the stereochemistry of N,1-Dimethyl-2-Oxabicyclo[2.1.1]Hexan-4-Amine Hydrochloride plays a critical role in determining its biological activity. Researchers have investigated the stereochemical outcomes of various synthetic pathways, emphasizing the importance of controlling stereochemistry during synthesis to ensure optimal therapeutic efficacy.

Despite its numerous advantages, the use of N,1-Dimethyl-2-Oxabicyclo[2.1.1]Hexan-4-Amine Hydrochloride is not without challenges. Its high reactivity necessitates careful handling during synthesis and storage to prevent unwanted side reactions or degradation. Additionally, further studies are required to fully understand its long-term toxicity profile and environmental impact before it can be widely adopted in clinical settings.

In conclusion, N,1-Dimethyl-2-Oxabicyclo[2.1.1]Hexan-4-Amine Hydrochloride represents a significant advancement in organic chemistry with broad implications across multiple disciplines. Its unique structural features, coupled with recent advancements in synthesis and application studies, position it as a key compound in future research and development efforts.